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Compound of Interest

Compound Name: Osmium tetrachloride

Cat. No.: B155977 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Osmium tetrachloride (OsCl₄) is an inorganic compound of osmium and chlorine

that serves as a precursor for the synthesis of other osmium complexes.[1] It exists in two

distinct polymorphic forms: a high-temperature, reddish-black orthorhombic polymorph and a

low-temperature, brown cubic polymorph.[1][2] The specific polymorph obtained is dependent

on the synthetic route.[1][2] Accurate characterization is crucial to ensure the correct material is

being used for subsequent research and development. This document provides detailed

application notes and experimental protocols for the key analytical techniques used to

characterize OsCl₄.

Critical Safety Notice: Osmium compounds can be highly toxic. Osmium tetrachloride is toxic

if swallowed, inhaled, or in contact with skin, causing skin and eye irritation.[3] Its related oxide,

osmium tetroxide (OsO₄), is volatile, highly toxic, and can cause severe damage to the eyes,

skin, and respiratory system.[4][5][6][7] All handling of osmium compounds must be performed

in a certified chemical fume hood with appropriate personal protective equipment (PPE),

including double gloves, a lab coat, and chemical splash goggles.[5][8][9]

Synthesis and Polymorph Identification Workflow
The initial characterization step involves identifying the polymorph produced. The synthesis

method is the primary determinant of the resulting crystal structure.
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Caption: Synthesis pathways for the two polymorphs of OsCl₄.

Crystallographic Characterization: X-Ray Diffraction
(XRD)
Application Note: X-ray Diffraction is the definitive method for identifying the polymorph of

OsCl₄ and determining its crystal structure. By analyzing the diffraction pattern, one can

determine the lattice parameters and space group, which are unique for the high-temperature

(orthorhombic) and low-temperature (cubic) forms.[2]

Data Presentation: Crystallographic Data for OsCl₄ Polymorphs
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Property
High-Temperature
Polymorph

Low-Temperature
Polymorph

Crystal System Orthorhombic Cubic

Appearance Reddish-black crystals Brown powder

Space Group Cmmm (No. 65)[1] P4₃32 or P4₁32[2]

Lattice Constants
a = 12.08 Å, b = 11.96 Å, c =

11.68 Å[2]
a = 9.95 Å[2]

Experimental Protocol: Powder X-Ray Diffraction (PXRD)

Sample Preparation:

Under an inert atmosphere (e.g., in a glovebox), carefully grind a small amount (5-10 mg)

of the OsCl₄ sample into a fine, homogeneous powder using an agate mortar and pestle.

Mount the powder onto a zero-background sample holder (e.g., a silicon wafer). Ensure

the sample surface is flat and level with the holder's surface.

If the sample is highly air-sensitive, use a sealed, airtight sample holder with an X-ray

transparent window (e.g., Kapton).

Data Acquisition:

Place the sample holder into the diffractometer.

Set the data collection parameters. A typical setup for a laboratory instrument would be:

X-ray Source: Cu Kα (λ = 1.5406 Å)

2θ Range: 10° - 90°

Step Size: 0.02°

Scan Speed/Dwell Time: 1-2 seconds per step.
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Initiate the scan and collect the diffraction pattern.

Data Analysis:

Process the raw data to remove background noise.

Index the diffraction peaks and compare the resulting lattice parameters with the known

values for the OsCl₄ polymorphs to confirm identity.[2]

Perform Rietveld refinement for a more detailed structural analysis if required.

Magnetic Property Characterization
Application Note: Osmium(IV) has a d⁴ electron configuration, making OsCl₄ paramagnetic.[2]

The two polymorphs exhibit distinct magnetic behaviors, which can be used as a secondary

characterization method. The high-temperature form shows temperature-independent

paramagnetism, while the low-temperature form's susceptibility is temperature-dependent.[2]

This difference is attributed to varying degrees of Os⁴⁺-Os⁴⁺ interactions based on interatomic

distances in the crystal lattice.[2]

Data Presentation: Magnetic Susceptibility of OsCl₄ Polymorphs

Polymorph
Molar Magnetic
Susceptibility (χmole)

Temperature Dependence

High-Temperature
+1080 × 10⁻⁶ c.g.s. (at 300 K)

[2]
Temperature-independent

Low-Temperature
+880 × 10⁻⁶ c.g.s. (at 300 K)

[2]
Temperature-dependent

Experimental Protocol: SQUID Magnetometry

Sample Preparation:

Inside a glovebox, accurately weigh 10-20 mg of the OsCl₄ sample.
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Load the sample into a gelatin capsule or a similar sample holder suitable for SQUID

measurements.

Securely place the capsule inside a plastic straw, which will be mounted onto the

magnetometer's sample rod.

Measurement:

Load the sample into the SQUID (Superconducting Quantum Interference Device)

magnetometer.

Purge the sample chamber with helium gas.

Cool the sample to the desired starting temperature (e.g., 300 K).

Apply a constant magnetic field (e.g., 1000 Oe).

Measure the magnetic moment as a function of temperature, typically sweeping from 300

K down to 2 K.

Data Analysis:

Correct the raw data for the diamagnetic contribution of the sample holder.

Calculate the molar magnetic susceptibility (χmole) from the measured magnetic moment.

Plot χmole vs. Temperature (T) to observe the magnetic behavior and differentiate

between the polymorphs.

Spectroscopic and Thermal Analysis
Application Note: A suite of spectroscopic and thermal techniques can provide further insight

into the electronic structure and stability of OsCl₄.

UV-Vis/NIR Spectroscopy: Probes the d-d electronic transitions, providing information on the

ligand field splitting parameters of the Os⁴⁺ ion.[2]
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X-ray Absorption Spectroscopy (XAS): A powerful technique (often requiring a synchrotron

source) to confirm the +4 oxidation state of osmium and analyze its coordination geometry

via the Os L-edge spectra.[2]

Thermogravimetric Analysis (TGA): Determines the thermal stability and decomposition

temperature of the compound. OsCl₄ is known to decompose at 323°C.[2][10]

Data Presentation: Thermal and Physical Properties

Property Value Technique

Decomposition Temperature 323 °C[2][10] TGA

Molar Mass 332.04 g/mol [1] Mass Spectrometry

Density 4.38 g/cm³[1][2] N/A

Experimental Protocols:

Protocol: Thermogravimetric Analysis (TGA)

Tare a ceramic or platinum TGA pan.

In an inert atmosphere, load 5-10 mg of the OsCl₄ sample into the pan.

Place the pan in the TGA furnace.

Purge the system with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 20-50 mL/min.

Heat the sample from room temperature to ~500°C at a constant ramp rate (e.g., 10°C/min).

Record the mass loss as a function of temperature. The onset of the sharp mass loss

corresponds to the decomposition temperature.

Protocol: UV-Vis/NIR Spectroscopy (Solid-State)

Prepare the sample for diffuse reflectance measurement by mixing a small amount of OsCl₄

with a non-absorbing matrix like BaSO₄ or MgO.
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Load the mixture into a solid-state sample holder.

Place the holder in the spectrophotometer's integrating sphere accessory.

Record the reflectance spectrum over the desired range (e.g., 200-2500 nm).

Convert the reflectance data to absorbance using the Kubelka-Munk function for analysis.

Note: OsCl₄ reacts with water, so solution-state measurements require a non-aqueous, non-

reactive solvent.[1]

Comprehensive Characterization Workflow
A logical workflow ensures that all critical parameters of a newly synthesized OsCl₄ sample are

verified.

Synthesized OsCl₄ Sample

X-Ray Diffraction (XRD)

Primary Structure ID

Polymorph Identification
(Cubic vs. Orthorhombic)

SQUID Magnetometry

Confirm with Magnetic Properties

Thermal Analysis (TGA)

Assess Thermal Stability

Spectroscopy
(UV-Vis, XAS)

Probe Electronic Structure

Elemental Analysis

Verify Stoichiometry

Complete Characterization Report
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Caption: A logical workflow for the comprehensive characterization of OsCl₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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